Cas no 913820-71-0 ((2R,4R)-4-Fluoropyrrolidine-2-carboxylic acid)

• Product Name: (2R,4R)-4-Fluoropyrrolidine-2-carboxylic acid
• CAS No: 913820-71-0
• MF: C₅H₈FNO₂
• MW: 133.120924949646
• CID: 1091904
• PubChem ID: 7408752
• Update Time: 2025-06-14

(2R,4R)-4-Fluoropyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,4R)-4-Fluoropyrrolidine-2-carboxylic acid
• H-CIS-D-4-FLUORO-PRO-OH
• (2R,4R)-4-Fluoro-2-pyrrolidiniumcarboxylate
• CHEMBL4091217
• (2R,4R)-4-fluoropyrrolidine-2-carboxylicacid
• P10236
• CS-0054039
• SCHEMBL16635328
• EN300-192648
• 913820-71-0
• AKOS006277200
• DB-223117
• (4R)-4-Fluoro-D-proline

• Inchi： 1S/C5H8FNO2/c6-3-1-4(5(8)9)7-2-3/h3-4,7H,1-2H2,(H,8,9)/t3-,4-/m1/s1
• InChI Key： ZIWHMENIDGOELV-QWWZWVQMSA-N
• SMILES： F[C@H]1CN[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 133.05390666g/mol
• Monoisotopic Mass: 133.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R,4R)-4-Fluoropyrrolidine-2-carboxylic acid

Comprehensive Overview of (2R,4R)-4-Fluoropyrrolidine-2-carboxylic acid (CAS No. 913820-71-0)

(2R,4R)-4-Fluoropyrrolidine-2-carboxylic acid (CAS No. 913820-71-0) is a fluorinated derivative of pyrrolidine-2-carboxylic acid, a compound of significant interest in medicinal chemistry and pharmaceutical research. The presence of the fluorine atom at the 4-position and the specific (2R,4R)-stereochemistry make this molecule a valuable building block for drug discovery, particularly in the development of protease inhibitors and peptidomimetics. Its unique structural features contribute to enhanced metabolic stability and bioavailability, which are critical factors in modern drug design.

In recent years, the demand for fluorinated compounds like (2R,4R)-4-Fluoropyrrolidine-2-carboxylic acid has surged due to their applications in targeted therapies and precision medicine. Researchers are increasingly exploring its potential in modulating protein-protein interactions and enzyme activity, aligning with the growing trend of personalized healthcare. The compound's ability to improve pharmacokinetic properties has also made it a subject of interest in AI-driven drug discovery, where computational models predict its efficacy in novel therapeutic candidates.

The synthesis of (2R,4R)-4-Fluoropyrrolidine-2-carboxylic acid typically involves asymmetric hydrogenation or enzymatic resolution to achieve the desired stereochemistry. Its chirality is a key focus, as enantiopure forms are often required for pharmaceutical applications. This aligns with the broader industry shift toward green chemistry and sustainable synthesis methods, which minimize waste and reduce environmental impact. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity and stereochemical integrity.

From a commercial perspective, CAS No. 913820-71-0 is supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability are influenced by factors like scale-up challenges and regulatory compliance, which are common concerns among buyers. Frequently searched questions include "Where to buy (2R,4R)-4-Fluoropyrrolidine-2-carboxylic acid" and "What are the alternatives to fluorinated pyrrolidine derivatives," reflecting the compound's niche yet growing market.

In summary, (2R,4R)-4-Fluoropyrrolidine-2-carboxylic acid represents a convergence of cutting-edge chemistry and therapeutic innovation. Its role in advancing drug development and addressing unmet medical needs underscores its importance in contemporary research. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in the quest for next-generation therapeutics.